Cas no 52022-82-9 ((3E)-5-bromopenta-1,3-diene)

(3E)-5-Bromopenta-1,3-diene is a brominated diene compound characterized by its conjugated double bond system and terminal bromine substituent. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Heck couplings, where the bromine serves as a reactive handle for further functionalization. The (3E)-configuration ensures stereochemical consistency, which is critical for applications in asymmetric synthesis and polymer chemistry. Its reactivity and selectivity make it suitable for constructing complex molecular frameworks in pharmaceuticals, agrochemicals, and advanced materials. The compound is typically handled under inert conditions due to its sensitivity to air and moisture.

(3E)-5-bromopenta-1,3-diene structure

Product Name:(3E)-5-bromopenta-1,3-diene

CAS No:52022-82-9

MF:C₅H₇Br

MW:147.013080835342

MDL:MFCD20621155

CID:360842

PubChem ID:5365559

Update Time:2025-06-09

(3E)-5-bromopenta-1,3-diene Chemical and Physical Properties

Names and Identifiers

- 1,3-Pentadiene, 5-bromo-, (3E)-
- (3E)-5-bromopenta-1,3-diene
- 52022-82-9
- (e)-5-bromopenta-1,3-diene
- 5-bromo-1,3-pentadiene
- 1,3-Pentadiene, 5-bromo-
- (E)-1-bromo-2,4-pentadiene
- SCHEMBL2996920
- (3E)-5-Bromo-1,3-pentadiene
- DTXSID201310525
- EN300-317434
- starbld0031632
- 5-bromo-(3e)-1,3-pentadiene
- (3E)-5-Bromo-1,3-pentadiene #
- MDL： MFCD20621155
- Inchi： 1S/C5H7Br/c1-2-3-4-5-6/h2-4H,1,5H2/b4-3+
- InChI Key： LGKANOVVJSORFA-ONEGZZNKSA-N
- SMILES： BrC/C=C/C=C

Computed Properties

Exact Mass: 145.97311
Monoisotopic Mass: 145.97311g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 6
Rotatable Bond Count: 2
Complexity: 55
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

(3E)-5-bromopenta-1,3-diene Pricemore >>

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